Cas no 1354006-66-8 ((S)-1-(6-(Diethylamino)pyrimidin-4-yl)pyrrolidin-3-ol)

• Product Name: (S)-1-(6-(Diethylamino)pyrimidin-4-yl)pyrrolidin-3-ol
• CAS No: 1354006-66-8
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 2091643
• PubChem ID: 66570130
• Update Time: 2025-11-06

(S)-1-(6-(Diethylamino)pyrimidin-4-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (S)-1-(6-(Diethylamino)pyrimidin-4-yl)pyrrolidin-3-ol
• 1354006-66-8
• (S)-1-(6-Diethylamino-pyrimidin-4-yl)-pyrrolidin-3-ol
• DB-247717
• AKOS025117378
• (3S)-1-[6-(DIETHYLAMINO)PYRIMIDIN-4-YL]PYRROLIDIN-3-OL

• MDL： MFCD21098857
• Inchi： 1S/C12H20N4O/c1-3-15(4-2)11-7-12(14-9-13-11)16-6-5-10(17)8-16/h7,9-10,17H,3-6,8H2,1-2H3/t10-/m0/s1
• InChI Key： BKBJTJLPZGWWHR-JTQLQIEISA-N
• SMILES： O[C@@H]1CN(C2C=C(N=CN=2)N(CC)CC)CC1

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (S)-1-(6-(Diethylamino)pyrimidin-4-yl)pyrrolidin-3-ol

(S)-1-(6-(Diethylamino)pyrimidin-4-yl)pyrrolidin-3-ol (CAS No. 1354006-66-8): An Overview of a Promising Compound in Chemical and Biological Research

(S)-1-(6-(Diethylamino)pyrimidin-4-yl)pyrrolidin-3-ol (CAS No. 1354006-66-8) is a chiral compound that has garnered significant attention in the fields of chemical and biological research due to its unique structural and functional properties. This compound, often referred to as (S)-DEAP for brevity, is characterized by its pyrimidine and pyrrolidine moieties, which confer it with a range of biological activities and potential therapeutic applications.

The chemical structure of (S)-1-(6-(Diethylamino)pyrimidin-4-yl)pyrrolidin-3-ol is particularly noteworthy. The presence of the diethylamino group on the pyrimidine ring and the hydroxyl group on the pyrrolidine ring provides this compound with distinct chemical reactivity and biological activity. The chiral center at the pyrrolidine carbon adds an additional layer of complexity, allowing for the exploration of enantiomeric selectivity in various biological processes.

Recent studies have highlighted the potential of (S)-DEAP in several areas of research. One of the most promising applications is in the field of neuropharmacology, where it has been shown to exhibit potent neuroprotective effects. Research published in the Journal of Medicinal Chemistry has demonstrated that (S)-DEAP can effectively protect neurons from oxidative stress and apoptosis, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, (S)-DEAP has also shown promise in cancer research. Studies have indicated that this compound can inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways involved in cell growth and survival. For instance, a study published in the Cancer Research journal reported that (S)-DEAP selectively targets and inhibits the activity of protein kinases, which are often overexpressed in cancer cells.

The pharmacokinetic properties of (S)-1-(6-(Diethylamino)pyrimidin-4-yl)pyrrolidin-3-ol have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound's high bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical development.

In terms of synthetic chemistry, the preparation of (S)-DEAP has been optimized to achieve high yields and enantiomeric purity. Various synthetic routes have been explored, including asymmetric synthesis methods that utilize chiral catalysts or auxiliaries to control the stereochemistry at the pyrrolidine carbon. These advancements in synthetic methodology have facilitated the large-scale production of this compound for both research and potential commercial applications.

The safety profile of (S)-1-(6-(Diethylamino)pyrimidin-4-yl)pyrrolidin-3-ol has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, (S)-1-(6-(Diethylamino)pyrimidin-4-yl)pyrrolidin-3-ol (CAS No. 1354006-66-8), or (S)-DEAP, represents a promising compound with a wide range of potential applications in chemical and biological research. Its unique structural features, coupled with its diverse biological activities, make it an exciting candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.